Cas no 573707-05-8 (7-(2-methoxyethyl)-1,3-dimethyl-8-(morpholin-4-yl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione)
7-(2-methoxyethyl)-1,3-dimethyl-8-(morpholin-4-yl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties
Names and Identifiers
-
- 7-(2-methoxyethyl)-1,3-dimethyl-8-(morpholin-4-ylmethyl)purine-2,6-dione
- 1H-Purine-2,6-dione, 3,7-dihydro-7-(2-methoxyethyl)-1,3-dimethyl-8-(4-morpholinylmethyl)-
- 573707-05-8
- 7-(2-methoxyethyl)-1,3-dimethyl-8-(morpholin-4-ylmethyl)-3,7-dihydro-1H-purine-2,6-dione
- 7-(2-methoxyethyl)-1,3-dimethyl-8-(morpholin-4-yl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
-
- Inchi: 1S/C15H23N5O4/c1-17-13-12(14(21)18(2)15(17)22)20(6-7-23-3)11(16-13)10-19-4-8-24-9-5-19/h4-10H2,1-3H3
- InChI Key: UWBLJIVTBWPKPA-UHFFFAOYSA-N
- SMILES: N1(CCOC)C2=C(N(C)C(=O)N(C)C2=O)N=C1CN1CCOCC1
Computed Properties
- Exact Mass: 338.18282926g/mol
- Monoisotopic Mass: 338.18282926g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- Rotatable Bond Count: 5
- Complexity: 597
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.6
- Topological Polar Surface Area: 77.7Ų
Experimental Properties
- Density: 1.39±0.1 g/cm3(Predicted)
- Boiling Point: 529.7±60.0 °C(Predicted)
- pka: 5.43±0.10(Predicted)
7-(2-methoxyethyl)-1,3-dimethyl-8-(morpholin-4-yl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0634-0557-2μmol |
7-(2-methoxyethyl)-1,3-dimethyl-8-[(morpholin-4-yl)methyl]-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
573707-05-8 | 90%+ | 2μmol |
$85.5 | 2023-08-18 | |
| Life Chemicals | F0634-0557-5μmol |
7-(2-methoxyethyl)-1,3-dimethyl-8-[(morpholin-4-yl)methyl]-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
573707-05-8 | 90%+ | 5μmol |
$94.5 | 2023-08-18 | |
| Life Chemicals | F0634-0557-10μmol |
7-(2-methoxyethyl)-1,3-dimethyl-8-[(morpholin-4-yl)methyl]-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
573707-05-8 | 90%+ | 10μmol |
$103.5 | 2023-08-18 | |
| Life Chemicals | F0634-0557-20μmol |
7-(2-methoxyethyl)-1,3-dimethyl-8-[(morpholin-4-yl)methyl]-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
573707-05-8 | 90%+ | 20μmol |
$118.5 | 2023-08-18 | |
| Life Chemicals | F0634-0557-1mg |
7-(2-methoxyethyl)-1,3-dimethyl-8-[(morpholin-4-yl)methyl]-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
573707-05-8 | 90%+ | 1mg |
$81.0 | 2023-08-18 | |
| Life Chemicals | F0634-0557-2mg |
7-(2-methoxyethyl)-1,3-dimethyl-8-[(morpholin-4-yl)methyl]-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
573707-05-8 | 90%+ | 2mg |
$88.5 | 2023-08-18 | |
| Life Chemicals | F0634-0557-3mg |
7-(2-methoxyethyl)-1,3-dimethyl-8-[(morpholin-4-yl)methyl]-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
573707-05-8 | 90%+ | 3mg |
$94.5 | 2023-08-18 | |
| Life Chemicals | F0634-0557-4mg |
7-(2-methoxyethyl)-1,3-dimethyl-8-[(morpholin-4-yl)methyl]-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
573707-05-8 | 90%+ | 4mg |
$99.0 | 2023-08-18 | |
| Life Chemicals | F0634-0557-5mg |
7-(2-methoxyethyl)-1,3-dimethyl-8-[(morpholin-4-yl)methyl]-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
573707-05-8 | 90%+ | 5mg |
$103.5 | 2023-08-18 | |
| Life Chemicals | F0634-0557-10mg |
7-(2-methoxyethyl)-1,3-dimethyl-8-[(morpholin-4-yl)methyl]-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
573707-05-8 | 90%+ | 10mg |
$118.5 | 2023-08-18 |
7-(2-methoxyethyl)-1,3-dimethyl-8-(morpholin-4-yl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on 7-(2-methoxyethyl)-1,3-dimethyl-8-(morpholin-4-yl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
Comprehensive Guide to 7-(2-methoxyethyl)-1,3-dimethyl-8-(morpholin-4-yl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 573707-05-8)
The compound 7-(2-methoxyethyl)-1,3-dimethyl-8-(morpholin-4-yl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 573707-05-8) is a specialized purine derivative with significant potential in pharmaceutical research and development. This molecule features a unique structural framework combining a methoxyethyl group, a morpholine moiety, and a tetrahydro-purine core, making it a subject of interest for medicinal chemists and researchers exploring novel bioactive compounds.
With the increasing demand for targeted drug discovery and small molecule therapeutics, compounds like 7-(2-methoxyethyl)-1,3-dimethyl-8-(morpholin-4-yl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione are gaining attention in the scientific community. Researchers are particularly interested in its potential interactions with enzyme targets and receptor modulation, which could lead to applications in treating various conditions.
The morpholine ring in this compound is noteworthy, as morpholine derivatives are known for their versatility in drug design, often contributing to improved solubility and bioavailability. Meanwhile, the purine scaffold is a privileged structure in medicinal chemistry, frequently found in compounds with anti-inflammatory, antiviral, and neuromodulatory properties.
Current research trends in computational chemistry and AI-assisted drug discovery have brought renewed focus to such structurally complex molecules. The ability to predict ADMET properties (Absorption, Distribution, Metabolism, Excretion, and Toxicity) through in silico methods makes 7-(2-methoxyethyl)-1,3-dimethyl-8-(morpholin-4-yl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione an attractive candidate for virtual screening campaigns.
From a synthetic chemistry perspective, the preparation of 7-(2-methoxyethyl)-1,3-dimethyl-8-(morpholin-4-yl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione presents interesting challenges in regioselective functionalization and heterocyclic chemistry. The compound's structure offers multiple sites for potential modification, allowing medicinal chemists to explore various structure-activity relationships (SAR) to optimize desired biological effects.
The pharmaceutical industry's growing interest in kinase inhibitors and GPCR modulators has led to increased scrutiny of purine-based compounds. While specific biological data on 573707-05-8 may be limited in public literature, its structural features suggest potential applications in areas such as central nervous system disorders or metabolic diseases, given the known pharmacological profiles of similar compounds.
Quality control and characterization of 7-(2-methoxyethyl)-1,3-dimethyl-8-(morpholin-4-yl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione require advanced analytical techniques. Modern HPLC methods, mass spectrometry, and NMR spectroscopy are essential for verifying the compound's purity and structural integrity, especially when used in biological screening or as a reference standard.
The commercial availability of CAS 573707-05-8 through specialty chemical suppliers caters to the needs of pharmaceutical researchers and contract research organizations (CROs). When sourcing this compound, scientists should pay attention to specifications regarding chemical purity, storage conditions, and appropriate handling procedures to ensure research reproducibility.
Future directions for research on 7-(2-methoxyethyl)-1,3-dimethyl-8-(morpholin-4-yl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione may include detailed pharmacological profiling, crystallographic studies to understand its binding modes, and exploration of its prodrug potential. The compound's modular structure also makes it a candidate for combinatorial chemistry approaches to generate focused libraries for screening.
As the field of precision medicine advances, specialized compounds like 573707-05-8 will continue to play important roles in drug discovery pipelines. Its unique combination of hydrogen bond donors/acceptors, lipophilic moieties, and three-dimensional complexity makes it a valuable scaffold for addressing challenging biological targets with high specificity requirements.
573707-05-8 (7-(2-methoxyethyl)-1,3-dimethyl-8-(morpholin-4-yl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)